![molecular formula C24H17N3O5S B4856330 4-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 1-naphthylacetate](/img/structure/B4856330.png)
4-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 1-naphthylacetate
Overview
Description
4-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 1-naphthylacetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiol-reactive fluorescent probe that has been used to study the mechanism of action of various biological molecules.
Mechanism of Action
The mechanism of action of 4-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 1-naphthylacetate involves the thiol-specific reaction with biological molecules. This reaction results in the formation of a fluorescent adduct that can be detected using various spectroscopic techniques.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific biological molecule that it reacts with. However, this compound has been shown to be non-toxic and non-cytotoxic, making it an ideal probe for studying biological systems.
Advantages and Limitations for Lab Experiments
The advantages of using 4-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 1-naphthylacetate in lab experiments include its high sensitivity, selectivity, and non-toxicity. However, this compound has some limitations, including its potential interference with other fluorescent probes and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the use of 4-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 1-naphthylacetate in scientific research. These include the development of new derivatives with improved solubility and selectivity, the use of this compound in live-cell imaging studies, and the application of this compound in drug discovery research.
Conclusion:
In conclusion, this compound is a thiol-reactive fluorescent probe that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been used extensively to study the mechanism of action of various biological molecules and has several advantages and limitations for lab experiments. There are also several future directions for the use of this compound in scientific research.
Scientific Research Applications
4-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 1-naphthylacetate has been used extensively in scientific research due to its potential applications in various fields. This compound has been used as a thiol-reactive fluorescent probe to study the mechanism of action of various biological molecules, including proteins, enzymes, and DNA.
properties
IUPAC Name |
4-[[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-ynyl 2-naphthalen-1-ylacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17N3O5S/c28-22(16-19-8-5-7-17-6-1-2-9-21(17)19)31-14-3-4-15-33-24-26-25-23(32-24)18-10-12-20(13-11-18)27(29)30/h1-2,5-13H,14-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXSPYXZSUNFOAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)OCC#CCSC3=NN=C(O3)C4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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